Cas no 54915-64-9 (Carbamic acid, cyclopentyl-, ethyl ester)
54915-64-9 structure
Product Name:Carbamic acid, cyclopentyl-, ethyl ester
CAS No:54915-64-9
MF:C8H15NO2
MW:157.210202455521
CID:353318
PubChem ID:4193626
Update Time:2025-04-19
Carbamic acid, cyclopentyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, cyclopentyl-, ethyl ester
- ethyl cyclopentylcarbamate
- ethyl N-cyclopentylcarbamate
- cyclopentyl-carbamic acid ethyl ester
- cyclopentylurethane
- SCHEMBL1053459
- DTXSID20400649
- AKOS003871526
- CBIKNPNOQWAFBJ-UHFFFAOYSA-N
- FT-0762025
- 54915-64-9
-
- Inchi: 1S/C8H15NO2/c1-2-11-8(10)9-7-5-3-4-6-7/h7H,2-6H2,1H3,(H,9,10)
- InChI Key: CBIKNPNOQWAFBJ-UHFFFAOYSA-N
- SMILES: O(CC)C(NC1CCCC1)=O
Computed Properties
- Exact Mass: 157.11035
- Monoisotopic Mass: 157.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3A^2
- XLogP3: 1.6
Experimental Properties
- PSA: 38.33
Carbamic acid, cyclopentyl-, ethyl ester Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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